Cas no 1595561-13-9 (1-(2-ethoxy-1-iodopropan-2-yl)-2-fluorobenzene)

• Product Name: 1-(2-ethoxy-1-iodopropan-2-yl)-2-fluorobenzene
• CAS No: 1595561-13-9
• MF: C₁₁H₁₄FIO
• MW: 308.131139278412
• CID: 6295697
• PubChem ID: 114771900
• Update Time: 2025-08-02

1-(2-ethoxy-1-iodopropan-2-yl)-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxy-1-iodopropan-2-yl)-2-fluorobenzene
• EN300-1134867
• 1595561-13-9

• Inchi： 1S/C11H14FIO/c1-3-14-11(2,8-13)9-6-4-5-7-10(9)12/h4-7H,3,8H2,1-2H3
• InChI Key： TZKCOHDMOZNWOY-UHFFFAOYSA-N
• SMILES： ICC(C)(C1C=CC=CC=1F)OCC

Computed Properties

• Exact Mass: 308.00734g/mol
• Monoisotopic Mass: 308.00734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(2-ethoxy-1-iodopropan-2-yl)-2-fluorobenzene

Research Brief on 1-(2-ethoxy-1-iodopropan-2-yl)-2-fluorobenzene (CAS: 1595561-13-9): Recent Advances and Applications

1-(2-ethoxy-1-iodopropan-2-yl)-2-fluorobenzene (CAS: 1595561-13-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including an ethoxy group, an iodine substituent, and a fluorobenzene moiety, has shown promise in various applications, ranging from medicinal chemistry to materials science. Recent studies have explored its potential as a building block for novel drug candidates and as a reagent in synthetic organic chemistry.

One of the key areas of interest for this compound lies in its utility as an intermediate in the synthesis of biologically active molecules. Researchers have reported its use in the development of fluorinated aromatic compounds, which are increasingly important in drug design due to their ability to enhance metabolic stability and bioavailability. The presence of the iodine atom in the molecule also makes it a valuable candidate for further functionalization through cross-coupling reactions, such as the Suzuki-Miyaura and Heck reactions, which are pivotal in modern medicinal chemistry.

Recent publications have highlighted the role of 1-(2-ethoxy-1-iodopropan-2-yl)-2-fluorobenzene in the synthesis of potential therapeutic agents targeting neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of compounds designed to modulate GABA receptors, which are implicated in anxiety and epilepsy. The fluorobenzene moiety was found to significantly improve the binding affinity of these compounds to their target receptors, underscoring the importance of this structural feature in drug development.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential in materials science. A recent study in ACS Applied Materials & Interfaces explored its use as a precursor for the synthesis of fluorinated polymers with unique electronic properties. These polymers exhibited enhanced thermal stability and conductivity, making them suitable for applications in flexible electronics and energy storage devices. The versatility of 1-(2-ethoxy-1-iodopropan-2-yl)-2-fluorobenzene in both biomedical and materials research highlights its broad utility.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of this compound. Researchers have noted that the presence of the iodine atom can lead to instability under certain conditions, necessitating careful handling and storage. However, advances in synthetic methodologies, such as flow chemistry and catalytic processes, are expected to address these limitations and facilitate broader adoption of this compound in industrial and academic settings.

In conclusion, 1-(2-ethoxy-1-iodopropan-2-yl)-2-fluorobenzene (CAS: 1595561-13-9) represents a valuable tool in the toolkit of chemists and researchers working at the intersection of chemical biology and pharmaceutical sciences. Its unique structural attributes and versatile applications make it a compound of significant interest, with ongoing research likely to uncover further potential in the coming years. As the field continues to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics and advanced materials.